2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C17H16Cl2N2O2
• Molecular Weight: 351.2 g/mol
• IUPAC Name: 2,5-dichloro-N-(2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C17H16Cl2N2O2/c18-12-5-6-14(19)13(11-12)17(22)20-15-3-1-2-4-16(15)21-7-9-23-10-8-21/h1-6,11H,7-10H2,(H,20,22)
• InChI Key: JJIYKTXVPBSCLC-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=CC=CC=C2NC(=O)C3=C(C=CC(=C3)Cl)Cl

Description

2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential applications in cancer treatment. DMXAA was first synthesized in the 1990s and has since been the subject of numerous studies exploring its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide is not fully understood, but it is thought to involve the activation of the immune system. 2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide has been shown to stimulate the production of cytokines and chemokines, which are important mediators of the immune response. This immune activation leads to the destruction of tumor blood vessels and the induction of tumor necrosis.
Biochemical and Physiological Effects
2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide has been shown to have a number of biochemical and physiological effects. In addition to its immune-stimulating properties, 2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide has a number of advantages for use in laboratory experiments. It is a synthetic compound, which means that it can be easily synthesized and purified for use in experiments. It has also been extensively studied, which means that there is a large body of literature available on its properties and potential applications.
One limitation of 2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide is that its mechanism of action is not fully understood. This makes it difficult to design experiments that can fully explore its potential applications. Additionally, 2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide has not yet been approved for use in humans, which means that its potential clinical applications are still being explored.

Future Directions

There are a number of future directions for research on 2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide. One area of interest is in the development of combination therapies that include 2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide and other anti-cancer drugs. Another area of interest is in the development of new synthetic compounds that are based on the structure of 2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide but have improved properties for use in cancer treatment.
Conclusion
2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide is a synthetic compound that has been extensively studied for its potential applications in cancer treatment. Its mechanism of action is not fully understood, but it is thought to involve the activation of the immune system. 2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide has been shown to have a number of biochemical and physiological effects, including the induction of tumor necrosis and the inhibition of angiogenesis. While there are limitations to its use in laboratory experiments, 2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide remains an important area of research for the development of new cancer therapies.

Synthesis Methods

2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide can be synthesized using a multi-step process that involves the reaction of 2,5-dichlorobenzoic acid with 4-morpholinylaniline. The resulting product is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with morpholine to yield 2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide.

Scientific Research Applications

2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide has been extensively studied for its potential applications in cancer treatment. One of the most promising areas of research has been in the treatment of solid tumors, particularly those that are resistant to traditional chemotherapy. 2,5-dichloro-N-[2-(4-morpholinyl)phenyl]benzamide has been shown to induce tumor necrosis and inhibit angiogenesis, which are both important factors in the growth and spread of cancer.